tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate is a chemical compound used in scientific research for its unique properties. It is a complex organic molecule that has a wide range of applications in various fields of research.
Scientific Research Applications
Peptide Synthesis
The compound tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate is implicated in peptide synthesis. Research has demonstrated its role in carbodiimide-mediated reactions, where it contributes to the formation of 2-alkoxy-5(4H)-oxazolones from N-alkoxycarbonylamino acids. These oxazolones are crucial intermediates in peptide bond formation, leading to the synthesis of optically pure peptides. This process highlights the compound's utility in producing peptides with minimal racemization, essential for therapeutic applications (Benoiton, Chen, 1981).
Synthesis of D-ribo-Phytosphingosine
Another significant application involves the synthesis of D-ribo-phytosphingosine, a compound of interest due to its role in cellular signaling and potential therapeutic benefits. The compound serves as a precursor in a novel synthesis route that utilizes microwave-enhanced cross metathesis, leading to high yields and diastereoselectivity. This method provides a more efficient pathway to synthesize biologically relevant molecules, showcasing the versatility of tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate in complex organic syntheses (Lombardo et al., 2006).
Hydroformylation Processes
The compound has been used in hydroformylation reactions to produce valuable intermediates for amino acid derivatives synthesis. Highly stereoselective hydroformylation of related oxazoline derivatives has been achieved, resulting in compounds that serve as precursors for the synthesis of homochiral amino acids. This application demonstrates the compound's utility in creating intermediates that can be further transformed into compounds of significant synthetic and pharmaceutical interest (Kollár, Sándor, 1993).
Anticancer Agent Design
Research has also explored the synthesis of functionalized amino acid derivatives using tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate as a precursor. These derivatives have shown promising cytotoxicity against various cancer cell lines, suggesting potential applications in designing new anticancer agents. This highlights the compound's importance in medicinal chemistry, particularly in the development of novel therapeutics (Kumar et al., 2009).
properties
IUPAC Name |
tert-butyl (4R)-4-(2-methoxy-2-oxoethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO5/c1-12(2,3)19-11(16)14-9(7-10(15)17-6)8-18-13(14,4)5/h9H,7-8H2,1-6H3/t9-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFOPTBMQSIGXEZ-SECBINFHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(N(C(CO1)CC(=O)OC)C(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(N([C@@H](CO1)CC(=O)OC)C(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (4R)-4-(2-methoxy-2-oxo-ethyl)-2,2-dimethyl-oxazolidine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.